5-(Triethoxysilyl)thiazole

• Molecular Formula: C9H17NO3SSi
• Molecular Weight: 247.39 g/mol
• IUPAC Name: triethoxy(1,3-thiazol-5-yl)silane
• InChI: InChI=1S/C9H17NO3SSi/c1-4-11-15(12-5-2,13-6-3)9-7-10-8-14-9/h7-8H,4-6H2,1-3H3
• InChI Key: FEWTULVMXSQGQA-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](C1=CN=CS1)(OCC)OCC

Description

5-(Triethoxysilyl)thiazole is a thiazole derivative featuring a triethoxysilyl (-Si(OCH₂CH₃)₃) group at the 5-position of the thiazole ring. Thiazoles are heterocyclic compounds containing sulfur and nitrogen, widely studied for their diverse pharmacological and chemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(Triethoxysilyl)thiazole typically involves the reaction of a thiazole derivative with a triethoxysilane compound. One common method is the Hantzsch synthesis, which involves the cyclization of a thioamide with an α-haloketone . The reaction conditions often include the use of a solvent such as chloroform and a catalyst like phosphorus pentasulfide .

Industrial Production Methods: Industrial production of 5-(Triethoxysilyl)thiazole may involve large-scale synthesis using similar methods but optimized for higher yields and efficiency. This could include the use of continuous flow reactors and advanced purification techniques to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 5-(Triethoxysilyl)thiazole can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form dihydrothiazoles.

Substitution: Electrophilic and nucleophilic substitutions can occur at the carbon atoms in the thiazole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products: The major products formed from these reactions include sulfoxides, sulfones, dihydrothiazoles, and various substituted thiazoles .

Scientific Research Applications

5-(Triethoxysilyl)thiazole has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the production of advanced materials, such as coatings and adhesives, due to its ability to form strong bonds with surfaces.

Mechanism of Action

The mechanism of action of 5-(Triethoxysilyl)thiazole involves its interaction with biological molecules and surfaces. The thiazole ring can interact with enzymes and receptors, potentially inhibiting their activity or altering their function . The triethoxysilyl group allows the compound to form covalent bonds with surfaces, making it useful in materials science applications .

Comparison with Similar Compounds

Comparison with Similar Thiazole Derivatives

Table 1: Substituent Impact on Thiazole Derivatives

Compound	Substituent (Position)	Key Properties	Biological Activity	Reference
5-(Triethoxysilyl)thiazole	Triethoxysilyl (5)	High lipophilicity, hydrolytic stability	Antihypoxic (inferred from silylated analogues)
5-Methylthiazole	Methyl (5)	Moderate lipophilicity, small steric bulk	Antimicrobial, antifungal
5-Phenylthiazole	Phenyl (5)	High aromaticity, moderate lipophilicity	Lower antifungal activity
5-Bromothiazole	Bromo (5)	Electron-withdrawing, moderate size	SARS-CoV-2 protease inhibition
5-(Trimethylsilyl)thiazole	Trimethylsilyl (5)	High lipophilicity, hydrolytically labile	Antihypoxic (20–78% life extension in hypoxia)

Key Findings:

• Electronic Effects: The ethoxy groups in 5-(Triethoxysilyl)thiazole are electron-donating, contrasting with electron-withdrawing substituents like bromo or cyano. This may alter binding interactions in enzymatic targets (e.g., reduced efficacy in CYP450-mediated metabolism compared to halogenated derivatives) .
• Antihypoxic Activity : Silylated thiazoles, including trimethylsilyl derivatives, extend survival in hypoxic conditions by 20–78% in mice, suggesting 5-(Triethoxysilyl)thiazole may share similar mechanisms .